Cas no 126534-32-5 ((S)-1-(3-Fluorophenyl)ethanol)

(S)-1-(3-Fluorophenyl)ethanol structure
(S)-1-(3-Fluorophenyl)ethanol structure
Product Name:(S)-1-(3-Fluorophenyl)ethanol
CAS No:126534-32-5
MF:C8H9FO
MW:140.154865980148
MDL:MFCD03092996
CID:137799
PubChem ID:6993804
Update Time:2025-04-19

(S)-1-(3-Fluorophenyl)ethanol Chemical and Physical Properties

Names and Identifiers

    • (S)-1-(3-Fluorophenyl)ethanol
    • Benzenemethanol,3-fluoro-a-methyl-, (aS)-
    • SC1245
    • (-)-1-(m-Fluorophenyl)ethanol
    • (S)-3'-Fluorophenylethan-1-ol
    • (alphaS)-3-Fluoro-alpha-methylbenzenemethanol
    • S-MF-PEL
    • (S)-1-(3-fluorophenyl)ethan-1-ol
    • 126534-32-5
    • A825019
    • Benzenemethanol, 3-fluoro-alpha-methyl-, (alphaS)-
    • MFCD03092996
    • (1S)-1-(3-fluorophenyl)ethan-1-ol
    • (1S)-1-(3-fluorophenyl)ethanol
    • AKOS016843878
    • AS-54587
    • EN300-59944
    • DTXSID901287056
    • CS-0216775
    • A805562
    • SCHEMBL213645
    • (I+/-S)-3-Fluoro-I+/--methylbenzenemethanol
    • MDL: MFCD03092996
    • Inchi: 1S/C8H9FO/c1-6(10)7-3-2-4-8(9)5-7/h2-6,10H,1H3/t6-/m0/s1
    • InChI Key: YESOPGLEIJQAEF-LURJTMIESA-N
    • SMILES: FC1=CC=CC(=C1)[C@H](C)O

Computed Properties

  • Exact Mass: 140.06400
  • Monoisotopic Mass: 140.063743068g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 105
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • Density: 1.123
  • Boiling Point: 196 ºC
  • Flash Point: 90 ºC
  • PSA: 20.23000
  • LogP: 1.87900

(S)-1-(3-Fluorophenyl)ethanol Security Information

  • Hazard Statement: Irritant
  • Hazardous Material Identification: Xi

(S)-1-(3-Fluorophenyl)ethanol Pricemore >>

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